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Introduction

Accurate calibration of neutron detectors is critical for a wide range of applications, from
fundamental physics research and nuclear security to radiation protection in medical and
industrial settings. Traditional calibration methods often rely on continuous neutron sources,
which can present challenges in distinguishing true neutron signals from background radiation.
Nitrogen-17 (*’N), a short-lived radioisotope that undergoes beta decay followed by neutron
emission, offers a compelling alternative as a time-tagged neutron source. The coincident
emission of a beta particle and a neutron provides a powerful tool for background rejection and
precise characterization of detector response.

This document provides detailed application notes and experimental protocols for utilizing 1N
for the calibration of neutron detectors. It covers the production of 1N, the experimental setup
for calibration, and data analysis procedures.

Properties of Nitrogen-17

Nitrogen-17 is a radioactive isotope with a half-life of 4.173 seconds.[1][2][3] It primarily
decays via beta emission to excited states of Oxygen-17 (*’O), which are unbound to neutrons.
This results in the nearly instantaneous emission of a neutron, leading to the stable isotope
Oxygen-16 (1°0).[4][5] The key properties of 1N relevant for neutron detector calibration are
summarized in the table below.
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Property Value Reference
Half-life (T%2) 4.173 £ 0.004 s [11[2][3]
Primary Decay Mode Beta-delayed neutron emission  [2][3]
Neutron Emission Probability ~95% [6]

Beta Decay Energy (Qp) 8.680 MeV [2]

Neutron Energies (Discrete
~380 keV to 1.7 MeV [7]
Spectrum)

Principle of Operation: Time-Tagged Neutron Source

The calibration method leverages the coincident emission of a beta particle and a neutron from
the decay of 1’N. By detecting the beta particle, a precise time-tag for the subsequent neutron
emission can be established. This "time-tagging" allows for a significant reduction in
background noise in the neutron detector. Only neutron events that occur within a narrow time
window following a detected beta particle are considered, effectively filtering out uncorrelated
background neutrons and gamma rays. This technique is particularly advantageous for
calibrating large-volume detectors or in environments with high background radiation.[7][8]

Caption: Decay scheme of Nitrogen-17.
Experimental Protocols

I. Production of Nitrogen-17

Nitrogen-17 is readily produced via the ’O(n,p)!’N reaction, which involves irradiating an
Oxygen-17 enriched target with fast neutrons.[7] A common method utilizes a Deuterium-
Tritium (DT) neutron generator.

Materials and Equipment:
e DT neutron generator (producing ~14 MeV neutrons)
o Target cell: A small, sealed container (e.g., made of aluminum or plastic)

e 170O-enriched water (H2170)
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» Shielding materials (e.g., polyethylene, lead)

+ Remote handling tools for transferring the activated target

Protocol:

o Target Preparation: Fill the target cell with a known quantity of ’O-enriched water. The

enrichment level of 17O will directly impact the *’N production rate.

« Irradiation Setup: Position the target cell in close proximity to the DT neutron generator's

target to maximize the neutron flux through the sample.

e Irradiation: Irradiate the target with 14 MeV neutrons. The irradiation time should be

optimized based on the 1’N half-life. An irradiation time of 1-2 half-lives (approximately 4-8

seconds) is typically sufficient to approach saturation without producing excessive longer-

lived activation products.

o Target Transfer: After irradiation, use a rapid transfer system (e.g., a pneumatic tube or a

simple remote handling rod) to move the activated 1’N source from the high-radiation

environment of the neutron generator to the calibration setup. This transfer must be

performed quickly to minimize decay losses.

DT Neutron Generator
(~14 MeV neutrons)

N-17 Production

Irradiation

17O-Enriched Water Target

Calibration Setup

Rapid Transfer

Activated 1’N Source

Click to download full resolution via product page

Caption: Workflow for the production of a Nitrogen-17 source.

Il. Neutron Detector Calibration using Beta-Neutron

Coincidence

This protocol describes the calibration of a neutron detector using the time-tagged neutrons

from the ¥’N source.
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Materials and Equipment:

 Activated ’N source (from Protocol I)

» Neutron detector to be calibrated

» Beta detector (e.g., plastic scintillator, silicon detector)

o Data Acquisition System (DAQ) capable of time-coincidence measurements (e.g., a digitizer
or a time-to-digital converter)

» Shielding for the beta and neutron detectors to minimize background
Protocol:

o Experimental Setup:

[¢]

Place the activated N source in a fixed position.

o Position the beta detector as close as possible to the 1’N source to maximize the solid
angle for beta particle detection. The beta detector should be thin to minimize sensitivity to
gamma rays.

o Place the neutron detector at a known distance from the 1’N source. This distance can be
varied to map the detector's response.

o Shield the setup to reduce ambient background radiation.
o Data Acquisition:

o Set up the DAQ to record the time and energy (or pulse height) of signals from both the
beta and neutron detectors.

o The beta detector signal will serve as the "start" signal (trigger) for a time window.

o The neutron detector signal will be the "stop” signal.
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o Acquire data for a sufficient duration to obtain good statistics. This will depend on the ’N
source activity and the detector efficiencies. Given the short half-life of 1N, multiple
irradiations and measurement cycles will be necessary.

e Data Analysis:

o Coincidence Timing: Plot a time-difference spectrum between the beta and neutron
detector signals. A sharp peak in this spectrum corresponds to true coincident beta-
neutron events. The width of this peak is determined by the timing resolution of the
detectors and electronics.

o Background Subtraction: Events outside the coincidence peak are considered accidental
(uncorrelated) background. The rate of accidental coincidences can be estimated from the
event rate in the time-difference spectrum away from the peak and subtracted from the
events within the coincidence window.

o Neutron Energy Spectrum: For neutron detectors capable of energy measurement
(spectrometry), gate on the coincident events and generate a neutron energy spectrum.
This spectrum will show the characteristic neutron emission energies of 1’N.

o Detector Efficiency Calculation: The intrinsic efficiency of the neutron detector at a specific
neutron energy (or over the 1N energy range) can be calculated as follows:

Efficiency (¢) = (N_coincident - N_accidental) / (N_beta * Q n)

Where:

N_coincident is the number of coincident neutron events.

N_accidental is the number of accidental background events in the coincidence window.

N_beta is the number of beta particles detected.

Q n is the geometric solid angle subtended by the neutron detector relative to the
source.
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Caption: Experimental workflow for detector calibration.

Data Presentation

The following tables summarize the key quantitative data associated with using *’N for neutron
detector calibration.

Table 1: Nitrogen-17 Decay and Emission Properties

Parameter Value

Half-life 4173 s

Decay Mode S

Major Neutron Energies ~0.38 MeV, ~1.16 MeV, ~1.69 MeV
Beta-Tagging Efficiency 45-50% (achievable with a basic setup)[7]

Table 2: Typical Experimental Parameters
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Parameter Typical Value/Range Notes
) 2 g of 60.8% 1’0O-enriched Higher enrichment yields
Target Material ] ]
water[7] higher 1N production.
DT generator (~14 MeV Neutron flux determines the
Neutron Generator o
neutrons) 17N activity.

L ) Balances 1’N production and
Irradiation Time 4-8s

decay.
] Should be minimized to reduce
Transfer Time <2s
decay losses.
10s of nanoseconds to a few Depends on the timing

Coincidence Time Window ) )
microseconds resolution of the detectors.

Conclusion

The use of Nitrogen-17 as a time-tagged neutron source provides a robust and reliable
method for the calibration of neutron detectors. The ability to significantly reduce background
through beta-neutron coincidence measurements makes this technique particularly powerful for
applications requiring high precision and for calibrations performed in environments with
significant ambient radiation. The protocols outlined in this document provide a comprehensive
guide for researchers and scientists to implement this advanced calibration methodology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nist.gov [nist.gov]

2. osti.gov [osti.goV]

3. atom.kaeri.re.kr [atom.kaeri.re.kr]

4. trace.tennessee.edu [trace.tennessee.edu]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.osti.gov/pages/servlets/purl/1864570
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.benchchem.com/product/b1197461?utm_src=pdf-custom-synthesis
https://www.nist.gov/system/files/documents/calibrations/rpd-10.pdf
https://www.osti.gov/servlets/purl/1015331
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=N17
https://trace.tennessee.edu/cgi/viewcontent.cgi?article=9131&context=utk_graddiss
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 5. quora.com [quora.com]

e 6. pubs.aip.org [pubs.aip.org]

e 7. 0sti.gov [osti.gov]

» 8. researchgate.net [researchgate.net]
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Calibration Using Nitrogen-17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197461#using-nitrogen-17-for-calibration-of-
neutron-detectors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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